Cas no 163218-84-6 (7-ethoxy-8-methyl-3-phenyl-4H-chromen-4-one)

• Product Name: 7-ethoxy-8-methyl-3-phenyl-4H-chromen-4-one
• CAS No: 163218-84-6
• MF: C₁₈H₁₆O₃
• MW: 280.317845344543
• CID: 6357688
• PubChem ID: 667678
• Update Time: 2025-10-29

7-ethoxy-8-methyl-3-phenyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-ethoxy-8-methyl-3-phenyl-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 7-ethoxy-8-methyl-3-phenyl-
• Cambridge id 6652630
• AKOS003615568
• SR-01000240353-1
• SR-01000240353
• Oprea1_809680
• 163218-84-6
• F0758-0076
• CHEMBL3740190
• SCHEMBL8983997
• 7-ethoxy-8-methyl-3-phenylchromen-4-one
• Oprea1_127537

• Inchi： 1S/C18H16O3/c1-3-20-16-10-9-14-17(19)15(11-21-18(14)12(16)2)13-7-5-4-6-8-13/h4-11H,3H2,1-2H3
• InChI Key： ZEDDLIGDWQYGPN-UHFFFAOYSA-N
• SMILES： C1OC2=C(C)C(OCC)=CC=C2C(=O)C=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 280.109944368g/mol
• Monoisotopic Mass: 280.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 450.1±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 7-ethoxy-8-methyl-3-phenyl-4H-chromen-4-one

7-Ethoxy-8-Methyl-3-Phenyl-4H-Chromen-4-One: A Comprehensive Overview

7-Ethoxy-8-Methyl-3-Phenyl-4H-Chromen-4-One, also known by its CAS number CAS No. 163218-84-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the chromenone family, which is a class of organic compounds characterized by a benzopyran skeleton with a ketone group. The structure of 7-Ethoxy and 8-Methyl substituents, along with the 3-Phenyl group, contributes to its unique chemical properties and potential biological activities.

The synthesis of 7-Ethoxy-8-Methyl-3-Phenyl-4H-Chromen-4-One has been explored through various methods, including condensation reactions and cyclization processes. Recent studies have focused on optimizing the reaction conditions to improve yield and purity, making it more accessible for further research and application. The compound's structure has been elucidated using advanced spectroscopic techniques such as NMR and IR, which have provided insights into its molecular geometry and functional groups.

In terms of physical properties, CAS No. 163218-84-6 exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethanol. These properties make it suitable for various chemical transformations and biological assays. The compound's stability under different conditions has also been studied, revealing that it is relatively stable under neutral and mildly acidic conditions but undergoes degradation in strong alkaline environments.

The biological activity of 7-Ethoxy-8-Methyl-3-Phenyl-< strong >4H-Chromen strong > -< strong >4-One strong > has been a focal point of recent research. Studies have demonstrated its potential as an antioxidant, anti-inflammatory, and anticancer agent. For instance, a 2022 study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. Additionally, the compound has shown promising results in reducing inflammation in preclinical models, suggesting its potential application in treating inflammatory diseases.

The pharmacokinetic profile of < strong >CAS No. 163218 strong > -< strong >84 strong > -< strong >6 strong > has also been investigated, revealing moderate absorption and distribution properties. Its bioavailability is influenced by factors such as formulation and route of administration, with oral administration showing relatively low absorption due to first-pass metabolism. However, recent advancements in drug delivery systems, such as nanoparticles and liposomes, have shown potential in enhancing its bioavailability and therapeutic efficacy.

In conclusion, < strong >7-Ethoxy strong > -< strong >8-Methyl strong > -< strong >3 strong > -Phenyl strong > -< strong >4H-Chromen strong > -< strong >4-One strong > ( CAS No . 163218 - 84 - 6 ) is a versatile compound with a wide range of applications in both academic research and potential therapeutic development . Its unique chemical structure , coupled with its promising biological activities , makes it an attractive candidate for further exploration . As research continues to uncover new insights into its properties , this compound is poised to play a significant role in advancing the fields of organic chemistry and pharmacology .